N,N-dimethyl-2-(trifluoromethyl)aniline
Overview
Description
N,N-dimethyl-2-(trifluoromethyl)aniline, also known as DMTA, is an organic compound with the molecular formula C8H10F3N. It is a colourless liquid with a faint odour and is soluble in most organic solvents. DMTA is used in a variety of applications including synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the research and development of new compounds and processes.
Scientific Research Applications
Use in Pharmaceutical Industry
- Specific Scientific Field : Pharmaceutical Chemistry
- Summary of the Application : The trifluoromethyl group, which is present in “N,N-dimethyl-2-(trifluoromethyl)aniline”, is found in many FDA-approved drugs . This group is considered a pharmacophore, a part of a molecular structure that is responsible for a particular biological or pharmacological interaction .
- Methods of Application or Experimental Procedures : The trifluoromethyl group is incorporated into potential drug molecules during their synthesis .
- Results or Outcomes : Over the past 20 years, 19 FDA-approved drugs have been developed that contain the trifluoromethyl group .
Reaction with Sulfur Tetrafluoride
- Specific Scientific Field : Organic Chemistry
- Summary of the Application : “N,N-dimethyl-2-(trifluoromethyl)aniline” can undergo a reaction with sulfur tetrafluoride .
- Methods of Application or Experimental Procedures : The reaction involves the conversion of N,N-dialkylbenzamides to dialkyl-α,α-difluorobenzylamines .
- Results or Outcomes : The outcome of this reaction is the formation of dialkyl-α,α-difluorobenzylamines .
Use in Synthesis of Ubrogepant
- Specific Scientific Field : Medicinal Chemistry
- Summary of the Application : “N,N-dimethyl-2-(trifluoromethyl)aniline” is used in the synthesis of Ubrogepant , a medication used for acute migraine with or without visual disturbances .
- Results or Outcomes : Ubrogepant is a successful medication that has been approved for use in treating migraines .
Reaction with N,N-Dimethyl Formamide Dimethyl Acetal
- Specific Scientific Field : Organic Chemistry
- Summary of the Application : “N,N-dimethyl-2-(trifluoromethyl)aniline” can undergo a reaction with N,N-dimethyl formamide dimethyl acetal to yield an imine intermediate .
- Methods of Application or Experimental Procedures : The reaction involves the conversion of 3,5-bis(trifluoromethyl)benzamide to the imine intermediate .
- Results or Outcomes : The outcome of this reaction is the formation of an imine intermediate .
Use in Electronics
- Specific Scientific Field : Electronics
- Summary of the Application : The trifluoromethyl group in “N,N-dimethyl-2-(trifluoromethyl)aniline” can be used in the manufacturing of electronic components .
- Results or Outcomes : The trifluoromethyl group can enhance the performance of electronic components .
Use in Agrochemicals
properties
IUPAC Name |
N,N-dimethyl-2-(trifluoromethyl)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3N/c1-13(2)8-6-4-3-5-7(8)9(10,11)12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVDXCIFHIBKRGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378964 | |
Record name | N,N-dimethyl-2-(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10378964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-(trifluoromethyl)aniline | |
CAS RN |
54672-14-9 | |
Record name | N,N-dimethyl-2-(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10378964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.